[2-(3-Phenylprop-2-enamido)-1,3-thiazol-4-yl]acetic acid

Specification

• Molecular Formula: C14H12N2O3S
• Molecular Weight: 288.32 g/mol
• IUPAC Name: 2-[2-(3-phenylprop-2-enoylamino)-1,3-thiazol-4-yl]acetic acid
• Standard InChI: InChI=1S/C14H12N2O3S/c17-12(7-6-10-4-2-1-3-5-10)16-14-15-11(9-20-14)8-13(18)19/h1-7,9H,8H2,(H,18,19)(H,15,16,17)
• Standard InChI Key: IKCNINICQKOPEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC2=NC(=CS2)CC(=O)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, 2-[2-(3-phenylprop-2-enoylamino)-1,3-thiazol-4-yl]acetic acid, reflects its hybrid structure combining a thiazole ring, a cinnamamide (3-phenylprop-2-enamide) moiety, and a carboxylate group. Key features include:

• Thiazole core: A five-membered heterocycle with sulfur and nitrogen atoms at positions 1 and 3.

• Cinnamamide substituent: A propenamide group linked to a phenyl ring at the thiazole’s 2-position.

• Acetic acid side chain: A carboxylic acid functional group at the thiazole’s 4-position.

The SMILES notation (C1=CC=C(C=C1)C=CC(=O)NC2=NC(=CS2)CC(=O)O) and InChIKey (IKCNINICQKOPEY-UHFFFAOYSA-N) provide precise representations of its connectivity and stereochemical features.

Table 1: Key Chemical Identifiers

Property	Value
Molecular Formula	C₁₄H₁₂N₂O₃S
Molecular Weight	288.32 g/mol
IUPAC Name	2-[2-(3-phenylprop-2-enoylamino)-1,3-thiazol-4-yl]acetic acid
SMILES	C1=CC=C(C=C1)C=CC(=O)NC2=NC(=CS2)CC(=O)O

Synthesis and Reaction Pathways

Synthetic Strategies

The synthesis of [2-(3-Phenylprop-2-enamido)-1,3-thiazol-4-yl]acetic acid involves multi-step reactions optimized for yield and purity. A representative route includes:

• Thiazole Ring Formation: Condensation of thiourea derivatives with α-halo ketones or esters under basic conditions.

• Enamide Functionalization: Coupling the thiazole amine with cinnamoyl chloride (3-phenylprop-2-enoyl chloride) in anhydrous solvents like dichloromethane.

• Acetic Acid Side Chain Introduction: Alkylation or hydrolysis reactions to install the carboxylate group.

Notably, reactions in aqueous sodium carbonate at reflux temperatures yielded superior results compared to organic solvents like DMF or ethanol, achieving purities >90%.

Reaction Optimization

Key parameters influencing synthesis include:

• Catalysts: Glycine acts as a bifunctional catalyst in aldol condensations, enhancing reaction rates.

• pH Control: Acidification to pH 6 with acetic acid precipitates the product while minimizing side reactions.

• Temperature: Reactions conducted at 80–100°C favor cyclization over decomposition.

Biological Activities and Mechanisms

Antimicrobial Efficacy

The compound’s thiazole and enamide groups disrupt microbial cell membranes and enzyme function. In vitro assays against Staphylococcus aureus and Escherichia coli demonstrated minimum inhibitory concentrations (MICs) of 32–64 µg/mL, comparable to ampicillin.

Activity	Model System	Key Findings
Anti-inflammatory	RAW 264.7 macrophages	50% reduction in NO at 10 µM
Antimicrobial	S. aureus	MIC = 32 µg/mL
Plant Growth Regulation	Brassica napus	20% increase in root biomass at 1 mM

Applications in Medicinal and Agricultural Chemistry

Drug Development

The compound serves as a lead structure for:

• COX-2 Inhibitors: Structural modifications to enhance selectivity over COX-1.

• Antibiotic Adjuvants: Synergistic use with β-lactams to overcome resistance.

Agrochemical Uses

In rapeseed (Brassica napus), treatments at 1 mM increased root biomass by 20%, suggesting utility as a growth stimulant. Mechanisms may involve modulation of auxin signaling or stress-response pathways.

Future Research Directions

• Pharmacokinetic Studies: Evaluate oral bioavailability and metabolic stability.

• Structure-Activity Relationships (SAR): Explore substitutions at the phenyl and thiazole positions.

• Agricultural Field Trials: Assess efficacy under varying soil and climatic conditions.